Cas no 884494-72-8 (5-Carboxy-2-nitrophenylacetic acid)

• Product Name: 5-Carboxy-2-nitrophenylacetic acid
• CAS No: 884494-72-8
• MF: C₉H₇NO₆
• MW: 225.154982805252
• MDL: MFCD04112571
• CID: 871049
• Update Time: 2025-06-07

5-Carboxy-2-nitrophenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-carboxy-2-nitrophenylacetic acid
• 3-(carboxymethyl)-4-nitrobenzoic acid
• 5-Carboxy-2-nitrophenylacetic acid

• MDL： MFCD04112571
• Inchi： 1S/C9H7NO6/c11-8(12)4-6-3-5(9(13)14)1-2-7(6)10(15)16/h1-3H,4H2,(H,11,12)(H,13,14)
• InChI Key： AZEOSFLCWVMKLE-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C(=O)O)C=CC=1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 310
• Topological Polar Surface Area: 120

Additional information on 5-Carboxy-2-nitrophenylacetic acid

Introduction to 5-Carboxy-2-nitrophenylacetic Acid (CAS No. 884494-72-8)

5-Carboxy-2-nitrophenylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 884494-72-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of nitrophenylacetic acids, which are known for their diverse applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 5-Carboxy-2-nitrophenylacetic acid consists of a nitro-substituted phenyl ring connected to an acetic acid moiety through a carboxy group. This arrangement imparts distinct chemical and pharmacological characteristics, making it a valuable intermediate in synthetic chemistry. The presence of both the carboxy and nitro functional groups allows for further derivatization, enabling the synthesis of more complex molecules with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of nitrophenylacetic acid derivatives. Studies have indicated that compounds within this class exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The nitro group, in particular, plays a crucial role in modulating these activities by influencing electron distribution and reactivity within the molecule.

One of the most compelling aspects of 5-Carboxy-2-nitrophenylacetic acid is its utility as a building block in drug discovery. Researchers have leveraged its structural framework to design and synthesize novel compounds that target specific biological pathways. For instance, modifications to the phenyl ring or the acetic acid side chain can alter binding affinity and selectivity, leading to more effective therapeutic outcomes. This flexibility makes it an indispensable tool for medicinal chemists seeking to develop next-generation pharmaceuticals.

Recent advancements in computational chemistry have further enhanced the understanding of 5-Carboxy-2-nitrophenylacetic acid's interactions with biological targets. Molecular modeling studies have revealed insights into how this compound binds to enzymes and receptors, providing a foundation for rational drug design. These computational approaches complement experimental techniques, enabling researchers to predict and optimize the pharmacokinetic properties of derived compounds.

The synthesis of 5-Carboxy-2-nitrophenylacetic acid itself is a testament to the progress in organic synthesis methodologies. Modern techniques allow for efficient and scalable production of this compound, ensuring its availability for both academic research and industrial applications. The synthesis often involves multi-step reactions that highlight the expertise required in fine organic chemistry. Key steps typically include nitration of a precursor followed by functional group transformations to introduce the carboxy group at the desired position.

From a biochemical perspective, 5-Carboxy-2-nitrophenylacetic acid has been investigated for its potential role in modulating metabolic pathways. Some studies suggest that it may influence key enzymes involved in energy metabolism or signal transduction. These findings open up new avenues for research into metabolic disorders and provide a rationale for exploring its therapeutic potential in related conditions.

The compound's stability under various conditions is another critical factor that contributes to its utility in pharmaceutical applications. Research has demonstrated that 5-Carboxy-2-nitrophenylacetic acid remains stable under standard storage conditions, making it suitable for long-term investigations without degradation concerns. This stability is essential for maintaining consistent quality throughout synthetic processes and biological assays.

In conclusion, 5-Carboxy-2-nitrophenylacetic acid (CAS No. 884494-72-8) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and promising biological activities. Its role as an intermediate in drug development underscores its importance in modern medicinal research. As scientific understanding continues to evolve, further exploration of this compound and its derivatives will undoubtedly yield groundbreaking discoveries with far-reaching implications for human health.